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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-nitroaniline

Cat. No.: B018279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of 4-(Benzyloxy)-2-
nitroaniline (CAS No: 26697-35-8), a key physicochemical property for substance

identification, purity assessment, and quality control in research and development.

Core Data Presentation
The melting point of a crystalline solid is a critical physical constant used to characterize the

substance. It is defined as the temperature at which the solid phase is in equilibrium with the

liquid phase. For a pure substance, this transition typically occurs over a narrow temperature

range.

Parameter Value Source

Chemical Name 4-(Benzyloxy)-2-nitroaniline N/A

CAS Number 26697-35-8 [1][2][3][4][5][6]

Molecular Formula C₁₃H₁₂N₂O₃ [4][6]

Molecular Weight 244.25 g/mol [3][5][6]

Melting Point 106 °C [1]
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Experimental Protocols
Precise determination of the melting point is essential for the characterization of 4-
(Benzyloxy)-2-nitroaniline. The following protocols outline standard methodologies for this

purpose.

Capillary Melting Point Determination
This is the most common method for determining the melting point of a solid organic

compound.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 4-(Benzyloxy)-2-nitroaniline sample is completely dry and

finely powdered using a mortar and pestle.[7] Introduce a small amount of the powdered

sample into the open end of a capillary tube. Pack the sample into the sealed end by gently

tapping the tube on a hard surface to form a compact column of 1-3 mm in height.[1][7]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Initial Determination (Rapid Heating): Heat the sample rapidly to get an approximate melting

point. This helps in setting the parameters for a more accurate measurement.

Accurate Determination (Slow Heating): Allow the apparatus to cool to at least 10-15°C

below the approximate melting point. Prepare a new capillary with the sample and place it in

the apparatus. Heat the sample at a slow, controlled rate, typically 1-2°C per minute, as the

melting point is approached.[3]
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Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire sample has completely melted (T2). The melting point is

reported as the range T1-T2.[2] For a pure compound, this range should be narrow (0.5-

1.0°C). Impurities tend to lower and broaden the melting range.[8]

Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference.[9] It provides a highly

accurate determination of the melting point.

Apparatus:

Differential Scanning Calorimeter

Sample pans (e.g., aluminum)

Crimper for sealing pans

Procedure:

Sample Preparation: Accurately weigh a small amount of the 4-(Benzyloxy)-2-nitroaniline
sample (typically 1-10 mg) into a sample pan.[10] Seal the pan using a crimper.

Apparatus Setup: Place the sealed sample pan and an empty reference pan into the DSC

cell.

Thermal Program: Program the instrument to heat the sample at a constant rate (e.g.,

10°C/min) over a temperature range that encompasses the expected melting point.

Data Analysis: The melting point is determined from the resulting thermogram. The onset of

the endothermic peak corresponds to the beginning of melting, and the peak of the

endotherm represents the melting point.[11]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and subsequent

characterization of 4-(Benzyloxy)-2-nitroaniline, culminating in melting point determination.
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Caption: Workflow for Synthesis and Melting Point Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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